6-Fluoro-3-methyl-1,4-oxazepane

• Molecular Formula: C6H12FNO
• Molecular Weight: 133.16 g/mol
• IUPAC Name: 6-fluoro-3-methyl-1,4-oxazepane
• InChI: InChI=1S/C6H12FNO/c1-5-3-9-4-6(7)2-8-5/h5-6,8H,2-4H2,1H3
• InChI Key: HJFZHOJAKKPIQG-UHFFFAOYSA-N
• Canonical SMILES: CC1COCC(CN1)F

Description

6-Fluoro-3-methyl-1,4-oxazepane is a seven-membered heterocyclic compound containing one oxygen and one nitrogen atom in the 1,4-positions (oxazepane ring). The molecule features a fluorine substituent at position 6 and a methyl group at position 2. Its inferred molecular formula is C₆H₁₂FNO, with a molecular weight of 133.17 g/mol (calculated based on structural analogs) . The fluorine atom enhances electronegativity and metabolic stability, while the methyl group contributes to steric effects and lipophilicity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-Fluoro-3-methyl-1,4-oxazepane typically involves the cyclization of appropriate precursors. One common method is the reaction of 3-methyl-1,2-amino alcohols with fluorinated reagents under controlled conditions. The reaction is often catalyzed by transition metals and requires specific temperature and pressure settings to achieve high yields .

Industrial Production Methods

Industrial production of 6-Fluoro-3-methyl-1,4-oxazepane may involve large-scale batch processes using similar synthetic routes. The use of continuous flow reactors can enhance efficiency and scalability. The reaction conditions are optimized to ensure consistent product quality and minimize by-products .

Chemical Reactions Analysis

Types of Reactions

6-Fluoro-3-methyl-1,4-oxazepane undergoes various chemical reactions, including:

Oxidation: This reaction can be facilitated by oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions often involve reagents like lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions can occur, especially at the fluorine atom, using reagents like sodium methoxide.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, potassium permanganate.

Reduction: Lithium aluminum hydride.

Substitution: Sodium methoxide, potassium tert-butoxide.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield corresponding oxazepane oxides, while reduction can produce amine derivatives .

Scientific Research Applications

6-Fluoro-3-methyl-1,4-oxazepane has several scientific research applications:

Chemistry: Used as a building block in organic synthesis and as a precursor for more complex molecules.

Biology: Investigated for its potential as a bioactive compound in various biological assays.

Medicine: Explored for its potential therapeutic properties, including as an antiviral or anticancer agent.

Industry: Utilized in the development of new materials with unique properties.

Mechanism of Action

The mechanism of action of 6-Fluoro-3-methyl-1,4-oxazepane involves its interaction with specific molecular targets. The compound can modulate enzyme activity or receptor binding, leading to various biological effects. The exact pathways depend on the specific application and target .

Comparison with Similar Compounds

Structural Analogs of 1,4-Oxazepane Derivatives

The following table summarizes key structural analogs and their properties:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Substituents (Positions)	Key Properties/Applications	Reference
6-Fluoro-3-methyl-1,4-oxazepane	C₆H₁₂FNO	133.17 (estimated)	F (6), CH₃ (3)	Enhanced metabolic stability, drug scaffold	—
3-Methyl-1,4-oxazepane	C₆H₁₃NO	115.17	CH₃ (3)	Baseline analog; simpler structure
4-Benzyl-6-fluoro-6-methyl-1,4-oxazepane	C₁₃H₁₈FNO	223.29	F (6), CH₃ (6), Benzyl (4)	Bulky substituents; potential CNS activity
6-Ethyl-1,4-oxazepane	C₇H₁₅NO (inferred)	129.20 (estimated)	C₂H₅ (6)	Increased lipophilicity
(R)-6-Phenoxy-1,4-oxazepane	C₁₁H₁₅NO₂	193.24	Phenoxy (6)	Aromatic substituent; chiral center
6-Fluoro-1,4-diazepane	C₅H₁₁FN₂	118.16	F (6); diazepane ring (two N)	Higher basicity due to additional N

Substituent Effects on Physicochemical Properties

• Fluorine vs. Hydrogen: The fluorine atom in 6-Fluoro-3-methyl-1,4-oxazepane increases polarity and metabolic stability compared to 3-Methyl-1,4-oxazepane.
• Methyl vs. Ethyl : The methyl group at position 3 in the target compound imposes less steric hindrance than the ethyl group in 6-Ethyl-1,4-oxazepane. This difference may influence conformational flexibility and solubility .
• Benzyl and Phenoxy Groups: Compounds like 4-Benzyl-6-fluoro-6-methyl-1,4-oxazepane and (R)-6-Phenoxy-1,4-oxazepane exhibit higher molecular weights and melting points (e.g., >120°C) due to bulky aromatic substituents, which restrict ring puckering and enhance crystallinity .